Cas no 2821794-80-1 ((1S,4S)-5-(8-Bromo-2-chloro-7-fluoro-6-iodo-quinazolin-4-yl)-2-Boc-2,5-diaza-bicyclo[2.2.1]heptane)

• Product Name: (1S,4S)-5-(8-Bromo-2-chloro-7-fluoro-6-iodo-quinazolin-4-yl)-2-Boc-2,5-diaza-bicyclo[2.2.1]heptane
• CAS No: 2821794-80-1
• MF: C₁₈H₁₈BrClFIN₄O₂
• MW: 583.620997905731
• CID: 6620945
• Update Time: 2025-07-14

(1S,4S)-5-(8-Bromo-2-chloro-7-fluoro-6-iodo-quinazolin-4-yl)-2-Boc-2,5-diaza-bicyclo[2.2.1]heptane Chemical and Physical Properties

Names and Identifiers

• (1S,4S)-5-(8-Bromo-2-chloro-7-fluoro-6-iodo-quinazolin-4-yl)-2-Boc-2,5-diaza-bicyclo[2.2.1]heptane

• Inchi： 1S/C18H18BrClFIN4O2/c1-18(2,3)28-17(27)26-7-8-4-9(26)6-25(8)15-10-5-11(22)12(19)13(21)14(10)23-16(20)24-15/h5,8-9H,4,6-7H2,1-3H3/t8-,9-/m0/s1
• InChI Key： BYHPXHPPBAVEIZ-IUCAKERBSA-N
• SMILES： ClC1=NC2C(=C(C(=CC=2C(=N1)N1C[C@@]2([H])N(C[C@]1([H])C2)C(=O)OC(C)(C)C)I)Br)F

Additional information on (1S,4S)-5-(8-Bromo-2-chloro-7-fluoro-6-iodo-quinazolin-4-yl)-2-Boc-2,5-diaza-bicyclo[2.2.1]heptane

Introduction to Compound with CAS No. 2821794-80-1 and Product Name: (1S,4S)-5-(8-Bromo-2-chloro-7-fluoro-6-iodo-quinazolin-4-yl)-2-Boc-2,5-diaza-bicyclo[2.2.1]heptane

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development. Among these, the compound with the CAS number 2821794-80-1 and the product name (1S,4S)-5-(8-Bromo-2-chloro-7-fluoro-6-iodo-quinazolin-4-yl)-2-Boc-2,5-diaza-bicyclo[2.2.1]heptane has garnered significant attention due to its unique structural properties and potential applications in medicinal chemistry.

The molecular structure of this compound features a complex arrangement of atoms, including a quinazoline core substituted with bromo, chloro, and fluoro groups, as well as an azabicyclo[2.2.1]heptane moiety protected by a Boc group. This intricate framework suggests a high degree of specificity in its interactions with biological targets, making it a promising candidate for further investigation.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their therapeutic potential. Quinazoline derivatives, in particular, have been extensively studied for their antimicrobial, anticancer, and anti-inflammatory properties. The presence of multiple halogen atoms in the quinazoline ring of this compound enhances its reactivity and diversity, which could be leveraged to design more effective drug candidates.

The azabicyclo[2.2.1]heptane scaffold is another key feature of this compound, known for its ability to mimic natural amino acids and interact with biological systems in unique ways. The Boc protection on the nitrogen atoms provides stability during synthetic processes while allowing for selective deprotection when needed. This dual functionality makes the compound a versatile building block for drug discovery.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy before conducting expensive experimental trials. By leveraging molecular modeling techniques, scientists can identify potential binding sites and interactions between this compound and target proteins. This approach has significantly accelerated the drug discovery process and increased the success rate of novel therapeutic agents.

The synthesis of such complex molecules requires meticulous planning and expertise in organic chemistry. The multi-step synthesis of (1S,4S)-5-(8-Bromo-2-chloro-7-fluoro-6-iodo-quinazolin-4-yl)-2-Boc-2,5-diaza-bicyclo[2.2.1]heptane involves careful manipulation of reaction conditions to ensure high yield and purity. Techniques such as cross-coupling reactions, nucleophilic substitutions, and stereoselective transformations are often employed to construct the desired molecular framework.

Once synthesized, the compound is subjected to rigorous characterization using spectroscopic methods such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These techniques provide detailed information about the molecular structure and confirm the identity of the compound before it is tested for biological activity.

The biological evaluation of this compound typically involves in vitro assays to assess its interaction with target enzymes or receptors. High-throughput screening (HTS) platforms are often used to rapidly test thousands of compounds against various biological targets simultaneously. If promising results are obtained from these initial screens, further studies are conducted to elucidate the mechanism of action and optimize potency.

In vivo studies are also crucial for evaluating the efficacy and safety of new drug candidates. Animal models are used to assess how the compound behaves in a living organism and whether it produces the desired therapeutic effects without significant side effects. These studies provide valuable insights into the pharmacokinetics and pharmacodynamics of the compound.

The development of new drugs is a complex and time-consuming process that requires collaboration between chemists, biologists, pharmacologists, and clinicians. The compound (1S,4S)-5-(8-Bromo-2-chloro-7-fluoro-6-iodo-quinazolin-4-yl)-2-Boc-2,5-diaza-bicyclo[2.2.1]heptane represents an exciting example of how structural innovation can lead to novel therapeutics that address unmet medical needs.

As research continues to uncover new applications for this class of compounds, it is likely that additional derivatives will be developed with enhanced properties tailored for specific therapeutic indications. The combination of computational modeling, synthetic chemistry expertise, and biological testing provides a robust framework for discovering next-generation pharmaceuticals.

In conclusion, the compound with CAS number 2821794-80-1 holds significant promise as a tool for drug discovery due to its unique structural features and potential biological activity. Further research is warranted to fully explore its therapeutic potential and develop new treatments for various diseases.